N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-methylbenzenesulfonamide
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Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, including nitration, amide formation, and the introduction of specific functional groups through nucleophilic substitution or condensation reactions .Molecular Structure Analysis
The molecular structure of similar compounds is often elucidated using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy. These methods reveal the spatial arrangement of atoms, molecular conformations, and the presence of specific functional groups .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of such compounds are complex and often involve multiple steps, including nitration, amide formation, and the introduction of specific functional groups through nucleophilic substitution or condensation reactions.Physical And Chemical Properties Analysis
The compound has a molecular weight of 366.45. In the 1H NMR spectrum, nine aromatic protons appeared as a multiplet in the range of δ 7.23–7.84 ppm .Scientific Research Applications
Anti-HIV Activity
The compound N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-methylbenzenesulfonamide has demonstrated anti-HIV activity. It operates through a mechanism that could potentially be harnessed for anti-AIDS treatment. Researchers have explored its effects on viral replication and its potential as an antiretroviral agent .
Analgesic Properties
(Z)-Methyl 3-(naphthalen-1-ylimino)-2-thia-4-azaspiro[5,5]undecane-4-carbodithioate, a derivative of the compound, has shown analgesic activity. This suggests that the parent compound may also possess pain-relieving properties .
Antibiotic Potential
Cephradine, a well-known antibiotic, contains a 1,3-thiazine skeleton similar to the one found in our compound. This structural motif contributes to cephradine’s antibacterial effects. Investigating the antibiotic potential of our compound could yield valuable insights .
Anticoagulant Applications
Chlormezanone, another compound with a thiazine ring, has been utilized as an anticoagulant. Given the structural similarities, exploring the anticoagulant properties of our compound may be worthwhile .
Fused-Heterocyclic Compounds
Thiazinanes, including our compound, represent an important class of fused-heterocyclic compounds. These structures have been found in natural products and bioactive molecules. Investigating their broader biological activities and potential therapeutic applications is an exciting avenue for research .
Synthetic Approaches and Chemical Reactivity
Beyond specific applications, researchers have focused on the synthetic approaches to thiazinane derivatives and their chemical reactivity. Understanding how this compound interacts with other molecules and its reactivity patterns can guide further exploration .
properties
IUPAC Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S2/c1-14-4-10-17(11-5-14)25(22,23)18-15-6-8-16(9-7-15)19-12-2-3-13-24(19,20)21/h4-11,18H,2-3,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDTPPJURYVAUPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-methylbenzenesulfonamide |
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